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Compound of Interest

Compound Name: Geranyl caproate

CAS No.: 10032-02-7

Cat. No.: B159425

Get Quote

This guide outlines the scientifically validated disposal procedures for Geranyl Caproate (CAS:

10032-02-7).[1][2][3][4] It is designed for laboratory personnel and safety officers requiring

immediate, actionable protocols that comply with environmental safety standards and chemical

hygiene best practices.[2][4]

Part 1: Executive Safety Directive
CRITICAL PROHIBITION:

NEVER dispose of Geranyl Caproate down the drain.[1][2]

Reasoning: Although Geranyl Caproate is a biodegradable ester, it exhibits significant

aquatic toxicity (H411/H412) and high lipophilicity (LogP ~6.23).[1][2][4] Discharge into

municipal water systems can bypass standard treatment filtration, accumulating in biosolids

and disrupting aquatic ecosystems.[2][4]

IMMEDIATE ACTION:

Classification: Treat as Non-Halogenated Organic Solvent Waste.[1][2]

Disposal Method: High-temperature chemical incineration.[1][2][3]
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Part 2: Chemical Profile & Risk Assessment
Effective disposal requires understanding the physicochemical properties driving the hazard

profile.[2][3]

Parameter Data Disposal Implication

CAS Number 10032-02-7
Unique identifier for waste

manifesting.[1][2][3][4]

Flash Point > 93.3°C (> 200°F)

Classified as Combustible (not

Flammable).[1][2][4][5] Does

not typically trigger RCRA

D001 unless mixed with lower

flashpoint solvents.[3]

Water Solubility Insoluble (< 1 mg/L)

Will form a surface film on

water; requires phase

separation if mixed with

aqueous waste.[1][2]

Specific Gravity ~0.89 g/mL Floats on water.[1][2]

Reactivity Stable

Incompatible with strong

oxidizing agents (e.g., nitric

acid, perchlorates).[1][2][4]

GHS Hazard Aquatic Chronic 2/3
Must be segregated from clean

water streams.[1][2][3]

Part 3: Waste Characterization & Segregation
To ensure a self-validating disposal system, waste must be segregated based on chemical

compatibility rather than just "waste" status.[1][2][3][4]

The Segregation Protocol
Primary Stream:Organic Waste (Non-Halogenated).[1][2][3][4]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.chemimpex.com/products/34281
https://golgemma.com/wp-content/uploads/fiche-securite-B445F.pdf
https://www.smolecule.com/products/s1538813
https://www.chemimpex.com/products/34281
https://golgemma.com/wp-content/uploads/fiche-securite-B445F.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2456759.htm
https://www.smolecule.com/products/s1538813
https://www.chemimpex.com/products/34281
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2456759.htm
https://www.vigon.com/product/geranyl-caproate-98/?doc=MSDS/500469_vigon_sds_us_english.pdf&namee=GeranylCaproate98SDS
https://golgemma.com/wp-content/uploads/fiche-securite-B445F.pdf
https://www.smolecule.com/products/s1538813
https://www.chemimpex.com/products/34281
https://www.smolecule.com/products/s1538813
https://www.chemimpex.com/products/34281
https://www.smolecule.com/products/s1538813
https://www.chemimpex.com/products/34281
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2456759.htm
https://www.smolecule.com/products/s1538813
https://www.chemimpex.com/products/34281
https://golgemma.com/wp-content/uploads/fiche-securite-B445F.pdf
https://www.smolecule.com/products/s1538813
https://www.chemimpex.com/products/34281
https://golgemma.com/wp-content/uploads/fiche-securite-B445F.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2456759.htm
https://www.smolecule.com/products/s1538813
https://www.chemimpex.com/products/34281
https://golgemma.com/wp-content/uploads/fiche-securite-B445F.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2456759.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159425?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Rationale: Geranyl caproate contains only Carbon, Hydrogen, and Oxygen.[2][4] It burns

cleanly without generating acidic gases (like HCl), making it suitable for standard fuel

blending or incineration.[2][4]

Prohibited Mixtures (Incompatibility):

Do NOT mix with Oxidizers: Mixing with concentrated Nitric Acid or Peroxides can cause

exothermic ester hydrolysis or combustion.[2]

Do NOT mix with Strong Bases: Mixing with NaOH/KOH causes saponification, generating

heat and soap solids that can clog waste lines.[2][4]

Container Selection
Material: High-Density Polyethylene (HDPE) or Borosilicate Glass.[1][2][3][4]

Avoid: Low-grade plastics that may swell upon long-term exposure to terpenes/esters.[1]

[2][3][4]

Labeling: Must read "NON-HALOGENATED ORGANIC WASTE" with constituents listed as

"Geranyl Caproate."[2]

Part 4: Step-by-Step Disposal Workflows
Protocol A: Routine Liquid Waste Disposal
For pure chemical or reaction mixtures.[1][2][4]

Phase Inspection: Check if the waste is a single phase.[2] If mixed with water, Geranyl
Caproate will form the top layer.[2][4]

Consolidation: Pour into the Non-Halogenated Organic Solvent carboy.

Self-Validation Check: Ensure the carboy is grounded (if metal) or bonded.[1][2] Although

the flashpoint is high, static accumulation in organic esters is a risk during fast pouring.[2]

[4]

Manifesting: Record volume added to the waste log.
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Final Disposal: Transfer to EHS/Facilities for Fuel Blending or Incineration.[1][2]

Protocol B: Spill Cleanup (Solid Waste)
For accidental benchtop spills.[1][2][4]

Isolation: Remove ignition sources (Hot plates, open flames).[2]

Absorption: Use an inert absorbent (Vermiculite, Sand, or Universal Spill Pads).[2][4][5]

Note: Do not use combustible materials like sawdust, as this increases fire load.[2][4]

Collection: Scoop absorbed material into a wide-mouth HDPE jar.

Labeling: Label as "Solid Debris Contaminated with Geranyl Caproate."

Disposal: Ship for incineration.

Protocol C: Empty Container Management
For original reagent bottles.

Triple Rinse: Rinse the empty bottle 3 times with a small volume of Ethanol or Acetone.[2]

Rinsate Disposal: Pour the rinsate into the Organic Waste container (Protocol A).[1][2]

Defacing: Cross out the label and mark "EMPTY."[2]

Recycling/Trash: Once volatile solvents have evaporated in a fume hood, the glass container

can be recycled or discarded as general glass trash (depending on local regulations).[2]

Part 5: Decision Logic & Workflow Visualization
The following diagram illustrates the decision-making process for disposing of Geranyl
Caproate, ensuring compliance and safety.
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Figure 1: Logic flow for the segregation and disposal of Geranyl Caproate waste streams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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